(6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid
Overview
Description
(6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid, or 6,7-dimethylindole-3-acetic acid (DIAA), is a naturally occurring compound found in plants and animals. DIAA is a small molecule that is structurally related to indole-3-acetic acid (IAA), a plant hormone involved in many aspects of plant growth and development. DIAA has been studied for its potential to modulate plant growth and development, and its potential as a therapeutic agent in human health.
Scientific Research Applications
Pharmaceuticals Development
This compound is a derivative of indole-3-acetic acid, which is known for its role as a plant hormone. However, in pharmaceuticals, derivatives of indole are of significant interest due to their diverse biological activities. They are explored for potential therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer properties . The specific structure of (6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid could be investigated for binding affinity with various biological targets, contributing to the development of new drugs.
Agricultural Chemistry
As a structural analog of indole-3-acetic acid, this compound may influence plant growth and development. It could serve as a synthetic auxin, a class of plant hormones that regulate cell elongation and division . Research in this field could lead to the development of new agrochemicals that enhance crop yields and stress resistance.
Biochemical Research
This compound can be used as a building block in biochemical research, particularly in the synthesis of complex organic molecules. Its indole core is a common motif in natural products and pharmaceuticals, making it a valuable precursor in synthetic organic chemistry .
Material Science
Indole derivatives have been utilized in the creation of novel materials, such as copolymers, which have applications in various industries, including electronics and biotechnology . The unique properties of (6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid could be explored for the development of new materials with specific electrical, optical, or mechanical properties.
properties
IUPAC Name |
2-(6,7-dimethyl-2-oxo-1,3-dihydroindol-3-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-6-3-4-8-9(5-10(14)15)12(16)13-11(8)7(6)2/h3-4,9H,5H2,1-2H3,(H,13,16)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYHSYPBQJXLHGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)C(C(=O)N2)CC(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10672378 |
Source
|
| Record name | (6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid | |
CAS RN |
915921-16-3 |
Source
|
| Record name | (6,7-Dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10672378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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